PT-S58

• Molecular Formula: C17H22N2O5S2
• Molecular Weight: 398.5 g/mol
• InChI: InChI=1S/C17H22N2O5S2/c1-17(2,3)18-11-6-7-12(13(10-11)23-4)19-26(21,22)14-8-9-25-15(14)16(20)24-5/h6-10,18-19H,1-5H3
• InChIKey: JSUWAIOZKBYWCJ-UHFFFAOYSA-N

PT-S58: A Pure PPARβ/δ Antagonist with Defined IC50 and Three-Fold Affinity Advantage over GSK0660

PT-S58 (CAS 1356497-92-1) is a diaryl sulfonamide derivative of GSK0660 that acts as a full, competitive antagonist of the peroxisome proliferator-activated receptor β/δ (PPARβ/δ) . The compound is cell-permeable and demonstrates an IC50 of 98 nM in ligand displacement assays . With a molecular formula of C17H22N2O5S2 and a molecular weight of 398.5 g/mol, PT-S58 is supplied as a solid with ≥98% purity (HPLC) and is soluble in DMSO up to 100 mg/mL . It is recognized as the first pure PPARβ/δ antagonist described to date, distinguishing it from inverse agonists within the same chemical series [1].

Pure PPARβ/δ antagonist with reported lack of inverse agonism

Cell-permeable tool compound for cellular target engagement studies

Described as first pure PPARβ/δ antagonist in the sulfonamide series

• [1] Naruhn S, Toth PM, Adhikary T, Kaddatz K, Pape V, Dörr S, Klebe G, Müller-Brüsselbach S, Diederich WE, Müller R. High-affinity peroxisome proliferator-activated receptor β/δ-specific ligands with pure antagonistic or inverse agonistic properties. Mol Pharmacol. 2011 Nov;80(5):828-38. doi: 10.1124/mol.111.074039. View Source

Why PT-S58 Cannot Be Substituted with GSK0660, ST247, or GSK3787 in PPARβ/δ Research

The PPARβ/δ antagonist landscape includes multiple compounds with the same nominal activity but distinct pharmacological profiles. GSK0660, the parent compound, exhibits inverse agonist properties and a higher IC50 (155 nM) . ST247, while structurally similar, functions as a potent inverse agonist (IC50 93 nM) that actively recruits corepressors like SMRT, leading to transcriptional repression beyond simple receptor blockade . GSK3787, a structurally unrelated pyridylsulfone, is an irreversible antagonist with an IC50 of 130–200 nM and weak PPARγ agonism . PT-S58 occupies a unique mechanistic niche: it is a pure competitive antagonist that binds with high affinity but does not recruit corepressors [1]. Therefore, substituting any of these compounds for PT-S58 will alter the functional outcome of PPARβ/δ modulation in a manner that is not predictable from simple IC50 comparisons.

GSK0660: Inverse agonist properties

Parent compound exhibits inverse agonism, not pure competitive blockade; functional outcome may differ significantly.

ST247: Corepressor recruitment

Structurally similar but acts as inverse agonist, recruiting SMRT and causing transcriptional repression beyond simple antagonism.

GSK3787: Irreversible binding & PPARγ cross-activity

Irreversible antagonist with weak PPARγ agonism; mechanistically distinct and may not transfer directly.

• [1] Naruhn S, Toth PM, Adhikary T, Kaddatz K, Pape V, Dörr S, Klebe G, Müller-Brüsselbach S, Diederich WE, Müller R. High-affinity peroxisome proliferator-activated receptor β/δ-specific ligands with pure antagonistic or inverse agonistic properties. Mol Pharmacol. 2011 Nov;80(5):828-38. doi: 10.1124/mol.111.074039. View Source

Quantitative Evidence for PT-S58 Differentiation from Closest PPARβ/δ Modulators

PT-S58 Exhibits Three-Fold Higher Affinity for PPARβ/δ Compared to Parent Compound GSK0660

PT-S58, a derivative of GSK0660, demonstrates a three-fold higher affinity for the PPARβ/δ receptor than the parent compound [1]. This affinity enhancement translates to a lower IC50 of 98 nM for PT-S58 versus 155 nM for GSK0660 . The improvement is attributed to structural optimization of the diaryl sulfonamide scaffold, specifically the introduction of a tert-butylamino group [1].

Binding Affinity

Head-to-head

IC50 98 nM vs 155 nM

Reported higher binding affinity context; may support lower assay concentration

TR-FRET ligand displacement; recombinant PPARβ/δ LBD

Evidence Dimension	PPARβ/δ receptor binding affinity
Target Compound Data	IC50 = 98 nM (PT-S58)
Comparator Or Baseline	IC50 = 155 nM (GSK0660)
Quantified Difference	1.58-fold lower IC50 (approximately 37% improvement in potency); three-fold higher affinity
Conditions	TR-FRET ligand displacement assay using recombinant PPARβ/δ ligand-binding domain

Why This Matters

Higher affinity reduces the required concentration to achieve full receptor occupancy, minimizing off-target effects and conserving compound usage in long-term cell culture experiments.

• [1] Naruhn S, Toth PM, Adhikary T, Kaddatz K, Pape V, Dörr S, Klebe G, Müller-Brüsselbach S, Diederich WE, Müller R. High-affinity peroxisome proliferator-activated receptor β/δ-specific ligands with pure antagonistic or inverse agonistic properties. Mol Pharmacol. 2011 Nov;80(5):828-38. doi: 10.1124/mol.111.074039. View Source

PT-S58 is a Pure Antagonist; Unlike ST247, It Does Not Recruit Corepressors

PT-S58 is classified as a pure PPARβ/δ antagonist, whereas its close analog ST247 is an inverse agonist [1]. In a mammalian two-hybrid assay, ST247 enhances the interaction of PPARβ/δ with the corepressor SMRT (EC50 = 10 nM), actively repressing basal transcriptional activity . In contrast, PT-S58 does not enhance corepressor recruitment and actually prevents the corepressor recruitment triggered by ST247 [1]. This functional divergence occurs despite similar binding affinities (PT-S58 IC50 = 98 nM; ST247 IC50 = 93 nM) .

Corepressor Recruitment

Head-to-head

No SMRT recruitment enhancement; blocks ST247-induced recruitment

Pure antagonism without inverse agonist activity

Mammalian two-hybrid assay; PPARβ/δ LBD & SMRT-ID2

Evidence Dimension	Corepressor (SMRT) recruitment
Target Compound Data	No enhancement of SMRT recruitment; blocks ST247-induced recruitment
Comparator Or Baseline	ST247 enhances SMRT recruitment with EC50 = 10 nM
Quantified Difference	Opposite functional effect: ST247 = inverse agonist; PT-S58 = pure antagonist
Conditions	Mammalian two-hybrid assay with PPARβ/δ LBD and SMRT-ID2

Why This Matters

Pure antagonism provides a cleaner tool for dissecting PPARβ/δ signaling without confounding inverse agonist effects, enabling more precise interpretation of target gene modulation.

• [1] Naruhn S, Toth PM, Adhikary T, Kaddatz K, Pape V, Dörr S, Klebe G, Müller-Brüsselbach S, Diederich WE, Müller R. High-affinity peroxisome proliferator-activated receptor β/δ-specific ligands with pure antagonistic or inverse agonistic properties. Mol Pharmacol. 2011 Nov;80(5):828-38. doi: 10.1124/mol.111.074039. View Source

PT-S58 Potently Inhibits Agonist-Induced PPARβ/δ Transcriptional Activity

PT-S58 efficiently inhibits the agonist-induced transcriptional activity of PPARβ/δ in cell-based assays [1]. In the presence of an EC80 dose of the PPARβ/δ agonist GW1516, PT-S58 antagonizes receptor activation with an IC50 of 98 nM . This potency is comparable to or exceeds that of GSK0660 (155 nM) and GSK3787 (130-200 nM) .

Transcriptional Inhibition

Cross-study comparable

IC50 98 nM vs GSK0660 155 nM; GSK3787 130–200 nM

Supports cellular PPARβ/δ blockade context

GAL4-LBD reporter assay; HEK293T + GW1516

Evidence Dimension	Inhibition of agonist-induced PPARβ/δ transcriptional activity
Target Compound Data	IC50 = 98 nM (PT-S58)
Comparator Or Baseline	GSK0660 IC50 = 155 nM; GSK3787 IC50 = 130-200 nM
Quantified Difference	PT-S58 IC50 is 37% lower than GSK0660 and 25-50% lower than GSK3787
Conditions	GAL4-LBD chimera reporter gene assay in HEK293T cells stimulated with GW1516

Why This Matters

Higher potency in a cellular context ensures effective blockade of PPARβ/δ signaling at lower concentrations, reducing potential cytotoxicity and improving assay reproducibility.

• [1] Naruhn S, Toth PM, Adhikary T, Kaddatz K, Pape V, Dörr S, Klebe G, Müller-Brüsselbach S, Diederich WE, Müller R. High-affinity peroxisome proliferator-activated receptor β/δ-specific ligands with pure antagonistic or inverse agonistic properties. Mol Pharmacol. 2011 Nov;80(5):828-38. doi: 10.1124/mol.111.074039. View Source

PT-S58 and ST247 Oppositely Modulate CCL2 Expression, Demonstrating Functional Divergence

Both PT-S58 and ST247 modulate the PPRE-independent expression of the inflammatory marker CCL2 in monocytic cells, but they do so in opposite directions [1]. PT-S58 and ST247 alter CCL2 expression in a manner opposite to that of a PPARβ/δ agonist, yet the magnitude and direction of modulation differ between the two ligands, reflecting their distinct mechanistic profiles [1].

CCL2 Modulation

Head-to-head

Opposite regulatory direction versus ST247

Distinct modality-dependent gene regulation

Monocytic cell line; qRT-PCR analysis

Evidence Dimension	Modulation of CCL2 expression (PPRE-independent function)
Target Compound Data	Opposite direction of modulation compared to ST247 (specific fold-change data not reported in abstract)
Comparator Or Baseline	ST247 (inverse agonist) modulates CCL2 differently
Quantified Difference	Opposing regulatory effects on CCL2
Conditions	Monocytic cell line, qRT-PCR analysis

Why This Matters

The distinct regulation of CCL2 by PT-S58 versus ST247 underscores the need to select the appropriate tool compound based on the specific biological question, as using an inverse agonist versus a pure antagonist will yield different experimental outcomes.

• [1] Naruhn S, Toth PM, Adhikary T, Kaddatz K, Pape V, Dörr S, Klebe G, Müller-Brüsselbach S, Diederich WE, Müller R. High-affinity peroxisome proliferator-activated receptor β/δ-specific ligands with pure antagonistic or inverse agonistic properties. Mol Pharmacol. 2011 Nov;80(5):828-38. doi: 10.1124/mol.111.074039. View Source

Optimal Application Scenarios for PT-S58 Based on Quantified Differentiation

Dissecting PPARβ/δ Signaling Pathways Without Inverse Agonist Confounds

When the objective is to block ligand-dependent PPARβ/δ activation without introducing confounding inverse agonism or corepressor recruitment, PT-S58 is the preferred tool. Unlike GSK0660, which exhibits inverse agonist effects , and ST247, which actively recruits SMRT , PT-S58 provides pure competitive antagonism [1]. This ensures that observed phenotypes are due solely to inhibition of agonist-induced signaling, not to ligand-independent repression.

High-Affinity Blockade of PPARβ/δ in Cellular Assays Requiring Low Compound Usage

With an IC50 of 98 nM [1], PT-S58 offers a 37% improvement in potency over GSK0660 (155 nM) and matches or exceeds GSK3787 (130-200 nM) . This higher affinity translates to lower working concentrations, which is critical for experiments where compound solubility or cytotoxicity is limiting, such as long-term differentiation studies or high-content screening.

Investigating PPRE-Independent PPARβ/δ Functions in Inflammation and Metabolism

PT-S58 is effective on PPRE-independent functions of PPARβ/δ, as demonstrated by its modulation of CCL2 expression in monocytic cells [1]. This makes it a valuable reagent for studying non-classical PPARβ/δ signaling pathways involved in inflammation, immune cell function, and metabolic regulation, where PPRE-driven transcription is not the primary output.

Benchmarking Against ST247 in Comparative Studies of PPARβ/δ Modality

Because PT-S58 and ST247 are structurally related diaryl sulfonamides with similar binding affinities (98 nM vs. 93 nM IC50) [1] but opposite functional profiles (pure antagonist vs. inverse agonist), they constitute an ideal pair for comparative studies. Using both compounds in parallel allows researchers to deconvolve receptor occupancy from corepressor-dependent effects, providing deeper mechanistic insight.

Application

Selection Property

Validation Focus

PPARβ/δ pathway dissection without inverse agonism

Pure antagonist profile; no corepressor recruitment

Confirm absence of inverse agonism in target assay

Low-concentration cellular PPARβ/δ blockade

Reported affinity context for target engagement

Dose-response verification at lower working concentrations

PPRE-independent PPARβ/δ function in inflammation

PPRE-independent pathway modulation

CCL2 or target gene modulation in monocytic cells

Parallel modality comparison with ST247

Structurally matched antagonist/inverse agonist pair

Deconvolve receptor occupancy vs. corepressor effects

• [1] Naruhn S, Toth PM, Adhikary T, Kaddatz K, Pape V, Dörr S, Klebe G, Müller-Brüsselbach S, Diederich WE, Müller R. High-affinity peroxisome proliferator-activated receptor β/δ-specific ligands with pure antagonistic or inverse agonistic properties. Mol Pharmacol. 2011 Nov;80(5):828-38. doi: 10.1124/mol.111.074039. View Source